Cas no 1352900-89-0 (5-cyanopyrazolo1,5-apyridine-3-carboxylic acid)

• Product Name: 5-cyanopyrazolo1,5-apyridine-3-carboxylic acid
• CAS No: 1352900-89-0
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 4592091
• PubChem ID: 82405589
• Update Time: 2025-10-31

5-cyanopyrazolo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-cyano-
• 5-Cyano-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 5-cyanopyrazolo1,5-apyridine-3-carboxylic acid

• Inchi： 1S/C9H5N3O2/c10-4-6-1-2-12-8(3-6)7(5-11-12)9(13)14/h1-3,5H,(H,13,14)
• InChI Key： NGQCLCZMPCCOAN-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C=CC(C#N)=C2

Experimental Properties

• Color/Form: NA

5-cyanopyrazolo1,5-apyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-cyanopyrazolo1,5-apyridine-3-carboxylic acid

Comprehensive Overview of 5-Cyanopyrazolo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1352900-89-0)

5-Cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352900-89-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrazolopyridine family, which is known for its diverse biological activities. The presence of both cyano and carboxylic acid functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid has increased, driven by its relevance in medicinal chemistry and material science. The compound's ability to act as a building block for small-molecule drugs has made it a focal point in the search for novel therapeutics. For instance, its derivatives have shown promise in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its photophysical properties have sparked interest in the development of organic electronic materials, such as OLEDs and sensors.

The synthesis of 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. One common approach is the condensation of pyrazole derivatives with cyanopyridine precursors, followed by oxidation to introduce the carboxylic acid moiety. The purity and yield of the final product are critical, as impurities can affect its performance in downstream applications. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure quality control.

From an industrial perspective, the scalability of 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid production is a key consideration. Manufacturers are exploring green chemistry approaches to minimize waste and reduce environmental impact. This aligns with the growing emphasis on sustainable synthesis in the chemical industry. Furthermore, the compound's stability under various storage conditions is being investigated to optimize its shelf life and handling requirements.

In the context of drug discovery, 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid serves as a valuable scaffold for designing bioactive molecules. Its rigid structure allows for precise interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted its potential in modulating immune responses and metabolic pathways, making it a candidate for treating autoimmune disorders and metabolic syndromes. These findings are particularly relevant given the rising prevalence of such conditions globally.

The compound's role in agrochemical research is also noteworthy. Derivatives of 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid have been explored as pesticides and herbicides, offering alternatives to traditional agrochemicals with lower environmental toxicity. This aligns with the increasing demand for eco-friendly crop protection solutions, driven by regulatory pressures and consumer awareness.

In summary, 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352900-89-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and versatility make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in health and sustainability.